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Compound of Interest

Compound Name: 4-Bromo-2-fluoroaniline

Cat. No.: B1266173 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for 4-Bromo-2-fluoroaniline

This guide provides a comprehensive overview of the safety, handling, and hazardous

properties of 4-Bromo-2-fluoroaniline, intended for researchers, scientists, and professionals

in drug development. All data is compiled from publicly available Material Safety Data Sheets

(MSDS) and safety resources.

Chemical Identification and Properties
4-Bromo-2-fluoroaniline is a halogenated aromatic amine. Its chemical identity and key

physical and chemical properties are summarized below.

Table 1: Chemical Identification

Identifier Value

Chemical Name 4-Bromo-2-fluoroaniline

Synonyms 4-Bromo-2-fluoro-benzenamine

CAS Number 1003-99-2

Molecular Formula C₆H₅BrFN

Molecular Weight 190.01 g/mol

PubChem CID 80650
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| EC Number | 213-708-8 |

Table 2: Physical and Chemical Properties

Property Value

Appearance
Off-white to light brown crystalline
powder

Odor No data available

Melting Point 43-46 °C (109.4-114.8 °F)

Boiling Point 234.3±20.0 °C at 760 mmHg

Flash Point 95.5±21.8 °C

Density 1.667±0.06 g/cm³

| Solubility | No data available |

Hazard Identification and Classification
4-Bromo-2-fluoroaniline is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Table 3: GHS Hazard Classification

Hazard Class Hazard Category

Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2A

| Specific Target Organ Toxicity – Single Exposure (Respiratory System) | Category 3 |

Hazard Statements:
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

4-Bromo-2-fluoroaniline

GHS Hazard Classes

CAS: 1003-99-2

Acute Toxicity (Oral)
Cat. 4

Skin Irritation
Cat. 2

Eye Irritation
Cat. 2A

STOT SE (Respiratory)
Cat. 3
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Caption: GHS Hazard Classification for 4-Bromo-2-fluoroaniline.
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Toxicological Information
The primary routes of exposure are inhalation, ingestion, and skin or eye contact. The

toxicological effects are summarized below.

Table 4: Acute Toxicity Data

Route Species Value

Oral Rat
LD50: No specific data
available, classified as
harmful if swallowed.

Dermal Rabbit LD50: No data available.

| Inhalation | Rat | LC50: No data available. |

Experimental Protocols for Toxicological Assessment: The toxicological data for substances like

4-Bromo-2-fluoroaniline are typically determined using standardized experimental protocols,

such as those established by the Organisation for Economic Co-operation and Development

(OECD).

Acute Oral Toxicity (OECD Guideline 423): This method involves the administration of the

test substance to fasted animals (commonly rats) in a stepwise procedure. The starting dose

is selected from one of four fixed levels. The outcome of the test, including mortality and

clinical signs in a small number of animals, is used to classify the substance.

Acute Dermal Irritation/Corrosion (OECD Guideline 404): A small amount of the substance is

applied to a shaved patch of skin on a test animal (typically a rabbit). The site is observed for

signs of erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48, and

72 hours) after application.

Acute Eye Irritation/Corrosion (OECD Guideline 405): The test substance is applied into one

eye of a test animal (usually a rabbit), with the other eye serving as a control. The eyes are

examined for signs of irritation, such as redness, swelling, and discharge, at specified time

points after instillation.
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Handling, Storage, and Emergency Procedures
Proper handling and storage are crucial to minimize exposure risks.

Handling:

Use only in a well-ventilated area or under a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe dust.

Wear appropriate personal protective equipment (PPE).

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

Accidental Release Measures: In the event of a spill, follow a clear response workflow.
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Spill Detected

Evacuate Immediate Area
& Alert Others

Assess the Spill
(Size, Material, Location)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use absorbent material)

Clean Up Spill Residue

Dispose of Waste in
Sealed Hazardous Waste Container

Decontaminate Area
& Equipment

Report the Incident
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Caption: Workflow for responding to a chemical spill.
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Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to prevent exposure.

Engineering Controls:

Use a chemical fume hood or other local exhaust ventilation to keep airborne levels below

recommended exposure limits.

Ensure eyewash stations and safety showers are readily available.

Personal Protective Equipment (PPE): The selection of PPE depends on the potential for

exposure.

Exposure Assessment

Required PPE

Potential Exposure Route

Safety Glasses with
Side-Shields or Goggles

 Eye Contact
(Splashes) 

Chemical-Resistant Gloves
(e.g., Nitrile) & Lab Coat

 Skin Contact
(Handling) 

NIOSH-approved
Respirator (if dust is generated)

 Inhalation
(Aerosols/Dust) 

Click to download full resolution via product page

Caption: Logic for selecting appropriate personal protective equipment.

Table 5: Recommended Personal Protective Equipment
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Protection Type Specification

Eye/Face Protection
Wear safety glasses with side-shields
(EN166) or chemical goggles.

Skin Protection
Wear chemical-resistant gloves (e.g., nitrile

rubber) and a lab coat.

| Respiratory Protection | If dust is generated, use a NIOSH-approved particulate respirator. |

Fire-Fighting Measures
Suitable Extinguishing Media:

Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

Specific Hazards Arising from the Chemical:

During a fire, hazardous decomposition products may be formed, including carbon oxides,

nitrogen oxides (NOx), hydrogen bromide gas, and hydrogen fluoride.

Advice for Firefighters:

Wear self-contained breathing apparatus (SCBA) for firefighting if necessary.

Transport Information
4-Bromo-2-fluoroaniline is regulated for transport.

Table 6: Transport Classification
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Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

DOT (US) 2811

Toxic solid,
organic, n.o.s.
(4-Bromo-2-
fluoroaniline)

6.1 III

IATA 2811

Toxic solid,

organic, n.o.s.

(4-Bromo-2-

fluoroaniline)

6.1 III

| IMDG | 2811 | TOXIC SOLID, ORGANIC, N.O.S. (4-Bromo-2-fluoroaniline) | 6.1 | III |

Disclaimer: This document is intended as a technical guide and is not a substitute for the

official Material Safety Data Sheet (MSDS) provided by the manufacturer. Always consult the

original MSDS before handling this chemical.

To cite this document: BenchChem. [4-Bromo-2-fluoroaniline material safety data sheet
(MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266173#4-bromo-2-fluoroaniline-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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